Acetic acid, 2-sulfo-,dodecyl ester, sodium salt (1:1)

Specification

• CAS No.: 1847-58-1
• Molecular Formula: C14H28NaO5S
• Molecular Weight: 331.43 g/mol
• IUPAC Name: sodium 2-dodecoxy-2-oxoethanesulfonate
• Standard InChI: InChI=1S/C14H28O5S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-19-14(15)13-20(16,17)18;/h2-13H2,1H3,(H,16,17,18)
• Standard InChI Key: MCNJOIMMYWLFBA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCOC(=O)CS(=O)(=O)O.[Na]
• Colorform: Powder; White flake, powde

Introduction

Chemical Properties and Structure

Basic Chemical Information

Sodium lauryl sulfoacetate has the molecular formula C₁₄H₂₇NaO₅S with an average molecular weight of 330.41 and a monoisotopic weight of 330.14768942. The compound features a twelve-carbon alkyl chain attached to a sulfoacetate group with a sodium counterion. This structure gives SLSA its unique properties as a surfactant with milder characteristics compared to other sulfate-based compounds.

Classification and Chemical Taxonomy

According to chemical classification systems, SLSA belongs to the following hierarchical categories:

Classification Level	Category
Kingdom	Organic compounds
Super Class	Organic acids and derivatives
Class	Organic sulfonic acids and derivatives
Sub Class	Organosulfonic acids and derivatives
Direct Parent	Organosulfonic acids

This classification reflects SLSA's chemical structure and reactivity patterns, placing it within the broader context of organic sulfur-containing compounds.

Applications and Uses

Medical and Pharmaceutical Applications

In the pharmaceutical industry, sodium lauryl sulfoacetate serves as an active ingredient in laxative formulations. It is specifically indicated for the treatment of constipation and as part of bowel preparation protocols for rectal endoscopy procedures. Its function in these applications leverages its properties as a wetting agent in enema-type laxative products, facilitating the movement of intestinal contents.

Personal Care and Cosmetic Applications

SLSA has found widespread use in personal care products as an alternative to more potentially irritating surfactants. Its ability to create foam while maintaining a gentler profile on skin and mucous membranes has made it particularly valuable in formulations designed for sensitive skin. The Expert Panel for Cosmetic Ingredient Safety has conducted safety assessments of SLSA specifically for its use in cosmetic products, indicating its established presence in this industry.

Alternative to Sodium Lauryl Sulfate

Sodium lauryl sulfoacetate has emerged as a notable alternative to sodium lauryl sulfate (SLS) in various applications. While SLS is known for its strong cleansing and foaming properties, it has been associated with skin irritation in a significant percentage of users. Studies have found that 42% of patients tested showed irritant reactions to SLS. In contrast, SLSA offers similar foaming and cleaning efficacy with reduced irritation potential, making it an increasingly preferred option in formulations targeting sensitive skin or mucous membranes.

Market Analysis and Trends

Market Position and Growth

While specific market data for sodium lauryl sulfoacetate was limited in the search results, information about related surfactants provides context for understanding market trends. The global market for surfactants like SLS was estimated at US$648.9 million in 2023 and is projected to reach US$919.9 million by 2030, growing at a CAGR of 5.1%. As an alternative to traditional surfactants, SLSA is positioned to benefit from several market drivers.

Driving Factors for Market Growth

Several factors are contributing to the increased adoption of milder surfactants like SLSA:

• Rising consumer awareness about potential skin irritation from stronger surfactants

• Growing demand for personal care products suitable for sensitive skin

• Increasing preference for biodegradable and eco-friendly formulations

• Technological advancements in sustainable surfactant development

• Expansion of applications in specialized cleaning products

The shift toward more environmentally conscious consumer products has created opportunities for surfactants with improved safety and environmental profiles, positioning SLSA favorably within evolving market dynamics.

Comparison with Related Compounds

SLSA vs. SLS: Key Differences

Sodium lauryl sulfoacetate and sodium lauryl sulfate share similar applications but differ in important ways:

Characteristic	Sodium Lauryl Sulfoacetate (SLSA)	Sodium Lauryl Sulfate (SLS)
Irritation Potential	Lower	Higher (42% irritation rate in clinical testing)
Foaming Ability	Effective	Very effective
Cost	Moderate	Lower
Environmental Impact	Generally more favorable	Less favorable
Market Adoption	Growing as an alternative	Traditional, wider usage
Regulatory Status	Reviewed for cosmetic safety	Restricted in some applications (banned as food additive in EU)

This comparison highlights why many manufacturers are exploring SLSA as an alternative ingredient despite the cost advantages of SLS.

Research Findings and Clinical Applications

Medical Applications

Sodium lauryl sulfoacetate has specific medical applications as a laxative. It is approved for use in the treatment of constipation and in bowel preparation for rectal endoscopy. These applications take advantage of its surfactant properties to facilitate the movement of bowel contents. The compound is categorized under the ATC code A06AG11, which corresponds to laxatives including combinations with sodium lauryl sulfoacetate.

Ongoing Research

While the search results don't provide details on current research initiatives specifically focusing on SLSA, the market report indicates industry focus on developing low-dose, high-efficacy SLS and alternative surfactant formulations, which would likely include SLSA. The goal of such research appears to be balancing cleansing efficacy with reduced irritation potential and environmental impact.

Regulatory Status

Approval Status

Sodium lauryl sulfoacetate is categorized as an approved and experimental compound according to DrugBank. This designation suggests that while it has received regulatory approval for certain applications, it continues to be investigated for additional uses.

Categorization and Classification

SLSA is classified under various regulatory frameworks. In pharmaceutical applications, it appears under the ATC code A06AG11, which categorizes it as a laxative. In cosmetic applications, it has undergone review by the Expert Panel for Cosmetic Ingredient Safety, indicating compliance with industry safety standards.